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Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

Cat. No.: B1423791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (2-Chloro-4-iodophenyl)hydrazine, a

halogenated aromatic hydrazine derivative of significant interest in medicinal chemistry and

organic synthesis. This document details its chemical properties, structure, synthesis protocols,

and potential applications in drug discovery, presenting data in a clear and accessible format

for the scientific community.

Chemical and Physical Properties
(2-Chloro-4-iodophenyl)hydrazine is a substituted phenylhydrazine, a class of compounds

widely utilized as building blocks in the synthesis of various heterocyclic compounds.[1] The

presence of both chloro and iodo substituents on the phenyl ring provides unique reactivity and

makes it a valuable intermediate in the development of novel pharmaceutical agents.[2] The

hydrochloride salt is also commercially available.

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Reference

CAS Number 29654-08-8 [3][4]

Molecular Formula C₆H₆ClIN₂ [3]

Molecular Weight 268.48 g/mol [3]

Alternate Names
1-(2-chloro-4-

iodophenyl)hydrazine
[4][5]

CAS Number (HCl Salt) 1219606-21-9 [6]

Molecular Formula (HCl Salt) C₆H₇Cl₂IN₂ [6]

Molecular Weight (HCl Salt) 304.94 g/mol [6]

SMILES NNC1=CC=C(I)C=C1Cl [6]

Storage Conditions
Keep in dark place, inert

atmosphere, 2-8°C
[6]

Chemical Structure
The molecular structure of (2-Chloro-4-iodophenyl)hydrazine consists of a benzene ring

substituted with a hydrazine group (-NHNH₂) at position 1, a chlorine atom at position 2, and an

iodine atom at position 4.

Diagram: Chemical Structure of (2-Chloro-4-iodophenyl)hydrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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